Cas no 195715-98-1 (4-Nitrophenyl 2,4,6-Tri-O-acetyl-3-O-(2,3,4,6-tetra-O-acetyl -b-D-glucopyranosyl)-b-D-glucopyranoside)

• Product Name: 4-Nitrophenyl 2,4,6-Tri-O-acetyl-3-O-(2,3,4,6-tetra-O-acetyl -b-D-glucopyranosyl)-b-D-glucopyranoside
• CAS No: 195715-98-1
• MF: C₃₂H₃₉NO₂₀
• MW: 757.646771669388
• CID: 116826
• PubChem ID: 10509316
• Update Time: 2025-04-18

4-Nitrophenyl 2,4,6-Tri-O-acetyl-3-O-(2,3,4,6-tetra-O-acetyl -b-D-glucopyranosyl)-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, 4-nitrophenyl3-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, 2,4,6-triacetate
• 4-Nitrophenyl2,4,6-tri-O-acetyl-3-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-b-D-glucopyranoside
• 4-Nitrophenyl 2,4,6-
• 4-Nitrophenyl 2,4,6-Tri-O-acetyl-3-O-(2,3,4,6-tetra-O-acetyl -β-D-glucopyranosyl)-b-D-glucopyranoside
• b-D-Glucopyranoside, 4-nitrophenyl3-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, 2,4,6-tria...
• W0301
• 4-Nitrophenyl 3-O-(2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl)-β-D-glucopyranoside 2,4,6-Triacetate
• 4-Nitrophenyl 3-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)-beta-D-glucopyranoside 2,4,6-triacetate
• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(((2R,3R,4S,5R,6S)-3,5-diacetoxy-2-(acetoxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-4-yl)oxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• 195715-98-1
• DTXSID60440943
• 4-NITROPHENYL 2,4,6-TRI-O-ACETYL-3-O-(2,3,4,6-TETRA-O-ACETYL -BETA-D-GLUCOPYRANOSYL)-B-D-GLUCOPYRANOSIDE
• 4-Nitrophenyl 3-O-(2,3,4,6-Tetra-O-acetyl-
• A-D-glucopyranosyl)-
• 4-Nitrophenyl 2,4,6-tri-O-acetyl-3-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-b-D-glucopyranoside
• [(2R,3R,4S,5R,6S)-3,5-BIS(ACETYLOXY)-6-(4-NITROPHENOXY)-4-{[(2S,3R,4S,5R,6R)-3,4,5-TRIS(ACETYLOXY)-6-[(ACETYLOXY)METHYL]OXAN-2-YL]OXY}OXAN-2-YL]METHYL ACETATE
• [(2R,3R,4S,5R,6S)-3,4,5-Triacetyloxy-6-[(2R,3R,4S,5R,6S)-3,5-diacetyloxy-2-(acetyloxymethyl)-6-(4-nitrophenoxy)oxan-4-yl]oxyoxan-2-yl]methyl acetate
• A-D-glucopyranoside 2,4,6-Triacetate
• 4-Nitrophenyl 2,4,6-Tri-O-acetyl-3-O-(2,3,4,6-tetra-O-acetyl -b-D-glucopyranosyl)-b-D-glucopyranoside

• Inchi： 1S/C32H39NO20/c1-14(34)43-12-23-25(45-16(3)36)27(47-18(5)38)29(48-19(6)39)32(52-23)53-28-26(46-17(4)37)24(13-44-15(2)35)51-31(30(28)49-20(7)40)50-22-10-8-21(9-11-22)33(41)42/h8-11,23-32H,12-13H2,1-7H3/t23-,24-,25-,26-,27+,28+,29-,30-,31-,32+/m1/s1
• InChI Key： FPUPORSBEXGRKK-MMXCIQNPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1[C@H]([C@H](OC2C=CC(=CC=2)[N+](=O)[O-])O[C@H](COC(C)=O)[C@H]1OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 757.20700
• Monoisotopic Mass: 757.20654263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 53
• Rotatable Bond Count: 20
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 267Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 178-180°C
• Solubility: Almost insoluble (0.046 g/l) (25 º C),
• PSA: 266.84000
• LogP: 1.11650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds